[2-(2,5-Dimethyl-1H-indol-3-yl)ethyl](pyridin-2-ylmethyl)amine dihydrochloride

Specification

• CAS No.: 1052411-59-2
• Molecular Formula: C18H23Cl2N3
• Molecular Weight: 352.3
• IUPAC Name: 2-(2,5-dimethyl-1H-indol-3-yl)-N-(pyridin-2-ylmethyl)ethanamine;dihydrochloride
• Standard InChI: InChI=1S/C18H21N3.2ClH/c1-13-6-7-18-17(11-13)16(14(2)21-18)8-10-19-12-15-5-3-4-9-20-15;;/h3-7,9,11,19,21H,8,10,12H2,1-2H3;2*1H
• Standard InChI Key: PKLQBLMJXCXDIS-UHFFFAOYSA-N
• SMILES: CC1=CC2=C(C=C1)NC(=C2CCNCC3=CC=CC=N3)C.Cl.Cl

Introduction

Chemical Identity and Structural Features

Basic Molecular Characteristics

The compound’s IUPAC name, 2-(2,5-dimethyl-1H-indol-3-yl)-N-(pyridin-2-ylmethyl)ethan-1-amine dihydrochloride, reflects its bifunctional design: a 2,5-dimethylindole moiety linked via an ethylamine bridge to a pyridinylmethyl group, with two hydrochloride counterions. Key identifiers include:

Property	Value
CAS Registry Number	1052411-59-2
Molecular Formula	$\text{C}_{18}\text{H}_{23}\text{Cl}_2\text{N}_3$
Molecular Weight	352.31 g/mol
SMILES Notation	CC1=CC2=C(C=C1)NC(C)=C2CCNCC1=CC=CC=N1.Cl.Cl
Purity	≥95%

The indole ring system, a hallmark of bioactive natural products, is substituted with methyl groups at positions 2 and 5, while the pyridine ring provides a nitrogen-rich aromatic platform. The ethylamine linker and hydrochloride salts enhance solubility in polar solvents, a critical factor for in vitro assays.

Physicochemical Properties

Solubility and Stability

The compound’s hydrochloride salt form improves aqueous solubility compared to its free base. Preliminary data suggest moderate solubility in dimethyl sulfoxide (DMSO) and ethanol, though exact solubility values remain unreported. Stability studies under varying pH and temperature conditions are absent in current literature, representing a critical gap for future formulation research.

Applications in Drug Discovery

Role as a Building Block

Suppliers classify this compound as a "BUILDING BLOCK," indicating its utility in constructing larger molecules for high-throughput screening. Potential applications include:

• Fragment-based drug design: Serving as a core structure for kinase inhibitors or GPCR modulators.

• Proteolysis-targeting chimeras (PROTACs): Leveraging its dual aromatic systems for target protein engagement.

Research Challenges and Future Directions

Knowledge Gaps

Current literature lacks:

• In vitro/in vivo toxicity profiles

• Target identification studies

• Structure-activity relationship (SAR) data

Recommended Studies

• Kinase inhibition assays: Prioritize kinases with indole-binding pockets (e.g., JAK2, CDK2).

• ADMET profiling: Evaluate metabolic stability, plasma protein binding, and membrane permeability.

• Crystallographic analysis: Resolve 3D structure to guide computational modeling.